methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-methyl-2-[(2-naphthalen-1-yloxyacetyl)amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H16N2O4S/c1-11-16(17(22)23-2)25-18(19-11)20-15(21)10-24-14-9-5-7-12-6-3-4-8-13(12)14/h3-9H,10H2,1-2H3,(H,19,20,21)
• InChI Key: YZKRHZKXBMHYCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

“Methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate” is a chemical compound with the molecular formula C18H16N2O4S. It has an average mass of 356.396 Da and a monoisotopic mass of 356.083069 Da.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone

Scientific Research Applications

Methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Some of the notable research applications of this compound are:
1. Antimicrobial Activity: this compound has been shown to exhibit potent antimicrobial activity against a wide range of pathogenic microorganisms, including bacteria, fungi, and viruses.
2. Anticancer Activity: Studies have shown that this compound has potential anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.
3. Anti-inflammatory Activity: this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate is not fully understood. However, studies have suggested that this compound may exert its biological activity by inhibiting various enzymes and signaling pathways involved in cellular processes such as cell proliferation, inflammation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including:
1. Inhibition of Enzymes: This compound has been shown to inhibit various enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase.
2. Anti-oxidant Activity: this compound has been shown to exhibit potent antioxidant activity by scavenging free radicals.
3. Anti-hypertensive Activity: Studies have shown that this compound has potential anti-hypertensive activity by inhibiting the activity of angiotensin-converting enzyme.

Advantages and Limitations for Lab Experiments

Methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate has several advantages and limitations for lab experiments, including:
Advantages:
1. Potent

Biological Activity

This compound exhibits potent biological activity, making it an ideal candidate for various research applications.
2. Easy Synthesis: Methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate can be easily synthesized using simple chemical reactions.
Limitations:
1. Limited Availability: This compound is not commercially available, and its synthesis requires specialized equipment and expertise.
2. Lack of Comprehensive Studies: Despite its potential applications, there is a lack of comprehensive studies on the biological activity and mechanism of action of this compound.

Future Directions

There are several future directions for research on methyl 4-methyl-2-{[(1-naphthyloxy)acetyl]amino}-1,3-thiazole-5-carboxylate, including:
1. Pharmacological Studies: Further pharmacological studies are needed to understand the biological activity and mechanism of action of this compound.
2. Drug Development: this compound has potential applications in drug development, and further studies are needed to explore its therapeutic potential.
3. Structure-Activity Relationship Studies: Structure-activity relationship studies can help identify the key structural features of this compound that contribute to its biological activity and optimize its potency.
Conclusion:
This compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Further studies are needed to fully understand its biological activity and mechanism of action and explore its therapeutic potential.